Cas no 1807210-89-4 (Methyl 4-bromomethyl-2-cyano-6-(difluoromethoxy)benzoate)

• Product Name: Methyl 4-bromomethyl-2-cyano-6-(difluoromethoxy)benzoate
• CAS No: 1807210-89-4
• MF: C₁₁H₈BrF₂NO₃
• MW: 320.086929321289
• CID: 4954347
• Update Time: 2025-05-21

Methyl 4-bromomethyl-2-cyano-6-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromomethyl-2-cyano-6-(difluoromethoxy)benzoate

• Inchi： 1S/C11H8BrF2NO3/c1-17-10(16)9-7(5-15)2-6(4-12)3-8(9)18-11(13)14/h2-3,11H,4H2,1H3
• InChI Key： ADYBPLPWZKQNGM-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(C(=O)OC)=C(C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-bromomethyl-2-cyano-6-(difluoromethoxy)benzoate

Methyl 4-Bromomethyl-2-Cyano-6-(Difluoromethoxy)Benzoate: A Comprehensive Overview

Methyl 4-bromomethyl-2-cyano-6-(difluoromethoxy)benzoate, with the CAS number 1807210-89-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which incorporates a methyl ester group, a bromomethyl substituent, a cyano group, and a difluoromethoxy group attached to a benzoate ring. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The synthesis of Methyl 4-bromomethyl-2-cyano-6-(difluoromethoxy)benzoate typically involves multi-step organic reactions, including nucleophilic substitution, electrophilic aromatic substitution, and esterification. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to prepare this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the bromomethyl group onto the aromatic ring, significantly improving the yield and purity of the final product.

One of the most notable applications of this compound is in the development of advanced materials. The presence of electron-withdrawing groups such as the cyano and difluoromethoxy groups enhances the electronic properties of the benzoate ring, making it suitable for use in organic electronics. For example, studies have demonstrated that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability. Additionally, its bromomethyl group provides reactivity for further functionalization, allowing chemists to tailor its properties for specific applications.

In the pharmaceutical industry, Methyl 4-bromomethyl-2-cyano-6-(difluoromethoxy)benzoate has shown potential as an intermediate in drug discovery. Its structure allows for easy modification to create bioactive molecules with desired pharmacokinetic profiles. Recent research has focused on its role in inhibiting certain enzymes associated with neurodegenerative diseases. By leveraging its unique reactivity and structural flexibility, scientists have developed analogs that exhibit promising activity in vitro.

The chemical stability and solubility properties of this compound also make it valuable in analytical chemistry. Its ability to form stable derivatives under various reaction conditions facilitates its use as a reference standard in spectroscopic analyses. Moreover, its fluorescence properties have been explored for potential applications in sensing technologies.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of key reactions involving Methyl 4-bromomethyl-2-cyano-6-(difluoromethoxy)benzoate. Understanding these mechanisms will not only enhance our ability to synthesize this compound but also pave the way for novel applications in areas such as catalysis and polymer chemistry. Collaborative efforts between academic institutions and industry are expected to accelerate these advancements.

In conclusion, Methyl 4-bromomethyl-2-cyano-6-(difluoromethoxy)benzoate stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure and diverse functional groups make it an invaluable tool across multiple disciplines. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in shaping future innovations in science and technology.